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Compound of Interest

Compound Name:
1,2-Didocos-13-enoyl

phoshatidylcholine

Cat. No.: B145845 Get Quote

Application Notes and Protocols for 1,2-
Didocos-13-enoyl Phosphatidylcholine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the safe handling,

storage, and utilization of 1,2-Didocos-13-enoyl phosphatidylcholine, a key phospholipid in

liposome formulation and lipid bilayer research.

Section 1: Product Information and Specifications
1,2-Didocos-13-enoyl phosphatidylcholine, also known as Dierucoylphosphatidylcholine

(DEPC), is a synthetic phospholipid featuring two C22:1 fatty acid chains. Its unique structure,

with a cis double bond in each acyl chain, imparts high fluidity to lipid bilayers, making it a

valuable component in the formulation of liposomes and for studying membrane properties.
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Property Value

Synonyms
Dierucoylphosphatidylcholine, DEPC,

PC(22:1/22:1)

CAS Number 51779-95-4

Molecular Formula C₅₂H₁₀₀NO₈P

Molecular Weight 898.33 g/mol

Appearance White to off-white solid

Phase Transition Temp. (Tm) Approximately -15 to -20 °C

Purity ≥98%

Section 2: Handling and Storage Recommendations
Proper handling and storage are critical to maintain the integrity of 1,2-Didocos-13-enoyl

phosphatidylcholine, given its susceptibility to oxidation.

Safety Precautions
While a specific Safety Data Sheet (SDS) for 1,2-Didocos-13-enoyl phosphatidylcholine is not

readily available, the following precautions, based on similar unsaturated phospholipids, should

be taken.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the compound.

Ventilation: Handle in a well-ventilated area or under a fume hood.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[1]

Inhalation: Avoid breathing dust or aerosols.[1]

Ingestion: Do not ingest. If swallowed, seek medical attention.
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Due to the presence of unsaturated fatty acid chains, 1,2-Didocos-13-enoyl

phosphatidylcholine is prone to oxidation.

Solid Form: Store the solid lipid at -20°C under an inert atmosphere (e.g., argon or nitrogen).

In Solution: For long-term storage, it is recommended to dissolve the lipid in a suitable

organic solvent, purge with an inert gas, and store in a tightly sealed glass vial at -20°C or

-80°C.[2] Short-term storage of solutions at 4°C is also possible for a few days.[2] Repeated

freeze-thaw cycles should be avoided. Aliquoting the solution is recommended.

Recommended Solvents and Solubility
Solvent Solubility Notes

Ethanol 30 mg/mL[3]

Chloroform:Methanol (2:1, v/v) Good

A commonly used solvent

system for dissolving

phospholipids for liposome

preparation.[4]

DMSO 5 mg/mL (with warming)[2]

To ensure complete dissolution, gentle warming and vortexing may be necessary. For acidic

lipids that are difficult to dissolve in chloroform, adding a small amount of methanol (e.g., 2%)

may aid in solubilization.[5]

Section 3: Experimental Protocols
The primary application of 1,2-Didocos-13-enoyl phosphatidylcholine is in the formation of

liposomes for various research and drug delivery applications.

Protocol for Liposome Preparation by Thin-Film
Hydration and Extrusion
This protocol describes a common method for preparing unilamellar liposomes with a defined

size distribution.

Materials:
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1,2-Didocos-13-enoyl phosphatidylcholine

Chloroform:Methanol (2:1, v/v)

Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

Round-bottom flask

Rotary evaporator

Water bath

Liposome extruder

Polycarbonate membranes (e.g., 100 nm pore size)

Glass syringes

Procedure:

Lipid Film Formation:

Dissolve the desired amount of 1,2-Didocos-13-enoyl phosphatidylcholine in a

chloroform:methanol (2:1, v/v) mixture in a round-bottom flask.

Attach the flask to a rotary evaporator.

Evaporate the solvent under reduced pressure at a temperature above the solvent's

boiling point to form a thin, uniform lipid film on the inner surface of the flask.

To ensure complete removal of the organic solvent, place the flask under high vacuum for

at least 2 hours or overnight.

Hydration:

Add the desired aqueous hydration buffer to the flask containing the dry lipid film. The

temperature of the buffer should be above the phase transition temperature of the lipid (for

DEPC, room temperature is sufficient).
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Agitate the flask by vortexing or gentle shaking to disperse the lipid film, resulting in the

formation of multilamellar vesicles (MLVs).

Extrusion:

Assemble the liposome extruder with the desired polycarbonate membrane pore size

(e.g., 100 nm).

Transfer the MLV suspension into a glass syringe.

Pass the suspension through the extruder membrane to a second syringe.

Repeat the extrusion process for an odd number of passes (e.g., 11-21 times) to ensure a

homogenous population of unilamellar vesicles (LUVs).[6] The final liposome suspension

should be collected in the second syringe.

Workflow for Liposome Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sterlitech.com/blog/post/liposomes-structure-and-extrusion-introduction-method-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Film Formation

Hydration

Extrusion (Size Reduction)

1. Dissolve DEPC in
Chloroform:Methanol (2:1)

2. Evaporate solvent using
a rotary evaporator

3. Dry film under
high vacuum

4. Add aqueous buffer to
the dry lipid film

5. Agitate to form
multilamellar vesicles (MLVs)

6. Pass MLVs through extruder
with defined pore size membrane

7. Repeat extrusion (11-21 passes)
to form LUVs

final_product

Unilamellar Liposomes (LUVs)
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Caption: Workflow for preparing unilamellar liposomes using the thin-film hydration and

extrusion method.

Section 4: Signaling Pathways and Logical
Relationships
The primary role of 1,2-Didocos-13-enoyl phosphatidylcholine in a research context is as a

structural component of lipid bilayers rather than a direct modulator of specific signaling

pathways. Its influence is more on the physical properties of the membrane.

Logical Relationship for Handling and Preparation

Handling

Application

Solid DEPC
(-20°C, Inert Gas)
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Caption: Logical workflow for the handling and application of 1,2-Didocos-13-enoyl

phosphatidylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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